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Compound of Interest

Compound Name: NSC265473

Cat. No.: B1680207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of NSC265473, a compound widely

recognized in the scientific community by its alternative name, 2,2'-dithiobis(5-nitropyridine)

(DTNP). While not typically investigated as a modulator of specific signaling pathways, its utility

as a highly specific chemical probe for the quantification of sulfhydryl groups has made it an

indispensable tool in biochemical and pharmaceutical research. This document outlines its

alternative names and synonyms, details a key experimental protocol for its use, and provides

visual representations of its chemical reactivity and experimental workflow.

Alternative Names and Synonyms
NSC265473 is known by a variety of names and identifiers across different chemical and

biological databases. A structured summary of these is provided below for easy reference.
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Identifier Type Identifier

NSC Number NSC265473, NSC-677436, NSC 149336

Common Name 2,2'-dithiobis(5-nitropyridine)

Abbreviation DTNP, DTBNP, 2,2-DNP

IUPAC Name 5-nitro-2-[(5-nitropyridin-2-yl)disulfanyl]pyridine

Synonyms

Bis(5-nitro-2-pyridyl) disulfide, 1,2-Bis(5-

nitropyridin-2-yl)disulfane, 5,5'-Dinitro-2,2'-

dipyridyl disulfide, 5,5'-Dinitro-2,2'-

dithiodipyridine

CAS Number 2127-10-8

EC Number 218-344-7

PubChem CID 16474

SMILES
C1=CC(=NC=C1--INVALID-LINK--

[O-])SSC2=NC=C(C=C2)--INVALID-LINK--[O-]

Core Application: Quantification of Thiol Groups
(Ellman's Test)
The primary application of NSC265473 (DTNP) is in the quantification of free sulfhydryl (thiol)

groups in peptides, proteins, and other biological samples. This colorimetric assay, commonly

known as Ellman's Test, relies on the chemical reaction between DTNP and a thiol group.

Reaction Mechanism
DTNP is a symmetrical disulfide. In the presence of a free thiol group (R-SH), a thiol-disulfide

exchange reaction occurs. The disulfide bond in DTNP is cleaved, and a mixed disulfide is

formed between the sample's thiol and one of the 5-nitro-2-thiopyridine moieties. The other

moiety is released as the 5-thio-2-nitrobenzoic acid (TNB²⁻) anion, which is a chromophore

with a strong absorbance at 412 nm. The intensity of the yellow color produced is directly

proportional to the concentration of thiol groups in the sample.
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Caption: Chemical reaction of NSC265473 (DTNP) with a thiol (R-SH).

Experimental Protocols
Protocol: Quantification of Thiol Groups using Ellman's
Test
This protocol provides a general procedure for the colorimetric quantification of free thiol

groups in a sample using NSC265473 (DTNP).

Materials:

Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.

DTNP Solution (Ellman's Reagent): Dissolve 4 mg of DTNP in 1 mL of Reaction Buffer. This

solution should be prepared fresh.

Thiol Standard: A solution of a known concentration of a thiol-containing compound (e.g., L-

cysteine) in Reaction Buffer to generate a standard curve.

Sample: The solution containing the unknown concentration of thiol groups.

UV-Vis Spectrophotometer and cuvettes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680207?utm_src=pdf-body
https://www.benchchem.com/product/b1680207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare Standards: Prepare a dilution series of the thiol standard in the Reaction Buffer. A

typical concentration range might be from 0 to 100 µM.

Prepare Samples: Dilute the sample with Reaction Buffer to ensure the absorbance reading

will fall within the linear range of the standard curve.

Reaction Setup:

In a cuvette or a 96-well plate, add a defined volume of the Reaction Buffer.

Add a specific volume of the standard or sample to the cuvette/well.

Add a small volume of the DTNP solution to initiate the reaction. A typical final volume

might be 1 mL.

Incubation: Incubate the reaction mixture at room temperature for 15 minutes to allow for

complete color development.

Measurement: Measure the absorbance of the solution at 412 nm using a

spectrophotometer. Use the Reaction Buffer as a blank.

Data Analysis:

Subtract the absorbance of the blank from the absorbance of the standards and samples.

Plot the absorbance of the standards versus their known concentrations to generate a

standard curve.

Determine the concentration of thiol groups in the sample by interpolating its absorbance

value on the standard curve.
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Caption: Experimental workflow for thiol quantification using Ellman's Test.
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Other Notable Applications
Beyond its primary use in thiol quantification, NSC265473 has also been employed in more

specialized applications within peptide and protein chemistry:

Cysteine-Activating Reagent: It can be used to activate cysteine residues in proteins,

facilitating the study of their structure and function.

Deprotection of Selenocysteine: DTNP is effective in deprotection assays for peptides

containing the rare amino acid selenocysteine.

Conclusion
NSC265473, more commonly known as 2,2'-dithiobis(5-nitropyridine) or DTNP, is a versatile

chemical reagent with significant applications in biochemical research. Its primary utility lies in

the reliable and straightforward quantification of free sulfhydryl groups through the well-

established Ellman's Test. While not a modulator of specific signaling pathways, its role as a

critical tool for protein and peptide analysis makes it a valuable compound for researchers in

the fields of biochemistry, drug discovery, and analytical chemistry. The detailed protocols and

understanding of its chemical reactivity provided in this guide are intended to support its

effective application in a laboratory setting.

To cite this document: BenchChem. [NSC265473: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680207#nsc265473-alternative-names-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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